Cas no 898765-39-4 ( )
structure
Product Name:
CAS No:898765-39-4
MF:C14H18O3
MW:234.290924549103
CID:994092
PubChem ID:24726899
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-METHYLPHENYL)-7-OXOHEPTANOIC ACID
- 7-(3-METHYLPHENYL)-7-OXOHEPTANOICACID
- DTXSID30645286
- MFCD01320046
- 898765-39-4
- MS-20994
- AKOS016022431
-
-
- MDL： MFCD01320046
- Inchi： 1S/C14H18O3/c1-11-6-5-7-12(10-11)13(15)8-3-2-4-9-14(16)17/h5-7,10H,2-4,8-9H2,1H3,(H,16,17)
- InChI Key： SLFHIHVSMDFRPB-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C)C=1)CCCCCC(=O)O
Computed Properties
- Exact Mass: 234.12600
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.21280
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207131-1g |
7-(3-methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207131-2g |
7-(3-methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207131-5g |
7-(3-methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Key Organics Ltd | MS-20994-1G |
7-(3-Methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | >95% | 1g |
£388.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20994-5G |
7-(3-Methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | >95% | 5g |
£1415.00 | 2025-02-08 | |
| A2B Chem LLC | AH81855-1g |
7-(3-Methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AH81855-2g |
7-(3-Methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AH81855-5g |
7-(3-Methylphenyl)-7-oxoheptanoic acid |
898765-39-4 | 97% | 5g |
$1650.00 | 2024-04-19 |
Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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